Cas no 38935-53-4 (2,6-Bis(4-fluorophenyl)pyridine-4-carboxylic acid)

• Product Name: 2,6-Bis(4-fluorophenyl)pyridine-4-carboxylic acid
• CAS No: 38935-53-4
• MF: C₁₈H₁₁F₂NO₂
• MW: 311.282251596451
• CID: 4914176
• Update Time: 2023-08-21

2,6-Bis(4-fluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(4-fluorophenyl)pyridine-4-carboxylic acid
• 2,6-bis(4-fluorophenyl)isonicotinic acid
• 2,6-Bis(4-fluorophenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C18H11F2NO2/c19-14-5-1-11(2-6-14)16-9-13(18(22)23)10-17(21-16)12-3-7-15(20)8-4-12/h1-10H,(H,22,23)
• InChI Key： SIYHDMGYCLAXJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(=O)O)C=C(C2C=CC(=CC=2)F)N=1

Computed Properties

• Exact Mass: 311.076
• Monoisotopic Mass: 311.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines